4,7-Difluoro-3-hydroxy-1(3H)-isobenzofuranone

• Molecular Formula: C8H4F2O3
• Molecular Weight: 186.11 g/mol
• IUPAC Name: 4,7-difluoro-3-hydroxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C8H4F2O3/c9-3-1-2-4(10)6-5(3)7(11)13-8(6)12/h1-2,7,11H
• InChI Key: YTZANCWFOOQUOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1F)C(OC2=O)O)F

Description

4,7-Difluoro-3-hydroxy-1(3H)-isobenzofuranone is a useful research compound. Its molecular formula is C8H4F2O3 and its molecular weight is 186.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a -78° C. solution of the oxazoline derivative (7.95 g, 37.7 mmol), prepared from 2,5-difluorobenzoic acid in the usual manner, in THF (50 mL) was added over 15 min sec-BuLi (29 mL of 1.3 M solution). After 30 min, DMF (6.0 mL) was added, and the reaction was stirred at -78° C. for 2 hr. The reaction was tnen quenched with concentrated HCl (5 mL). Tne solvents were removed in vacuo, and the residue was taken up in 5 N HCl (5 mL) and heated on the steam bath overnight. After cooling to room temperature, the reaction mixture was extracted with EtOAc (3×200 mL). Standard workup gave a light brown solid (6.5 g, 93%, mp 125°-128° C.).